N-{2-[(3-acetyl-2,4,6-trimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-methylbenzamide

• Molecular Formula: C27H26N2O2S2
• Molecular Weight: 474.6 g/mol
• IUPAC Name: N-[2-[(3-acetyl-2,4,6-trimethylphenyl)methylsulfanyl]-1,3-benzothiazol-6-yl]-2-methylbenzamide
• InChI: InChI=1S/C27H26N2O2S2/c1-15-8-6-7-9-21(15)26(31)28-20-10-11-23-24(13-20)33-27(29-23)32-14-22-16(2)12-17(3)25(18(22)4)19(5)30/h6-13H,14H2,1-5H3,(H,28,31)
• InChI Key: ABHDGJWGXDWXKY-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)N=C(S3)SCC4=C(C=C(C(=C4C)C(=O)C)C)C
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)N=C(S3)SCC4=C(C(=C(C=C4C)C)C(=O)C)C

Description

N-{2-[(3-acetyl-2,4,6-trimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-methylbenzamide is a chemical compound that belongs to the class of benzothiazole derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmaceuticals.

Mechanism of Action

The mechanism of action of N-{2-[(3-acetyl-2,4,6-trimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-methylbenzamide is not fully understood. However, it is believed to exert its biological effects by interacting with specific molecular targets, such as enzymes, receptors, and signaling pathways. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory process. It has also been reported to modulate the activity of various cellular signaling pathways, including the MAPK/ERK pathway and the PI3K/Akt pathway.
Biochemical and Physiological Effects:
N-{2-[(3-acetyl-2,4,6-trimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-methylbenzamide has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells, reduce inflammation, and modulate cellular signaling pathways. In vivo studies have shown that it can reduce tumor growth, improve cognitive function, and prevent diabetes-induced complications.

Advantages and Limitations for Lab Experiments

The advantages of using N-{2-[(3-acetyl-2,4,6-trimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-methylbenzamide in lab experiments include its high potency, selectivity, and low toxicity. It is also relatively easy to synthesize and purify, making it a cost-effective tool for scientific research. However, its limitations include its poor solubility in aqueous solutions, which can limit its bioavailability and efficacy in certain experimental settings.

Future Directions

There are several future directions for the scientific research of N-{2-[(3-acetyl-2,4,6-trimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-methylbenzamide. These include:
1. Further investigation of its mechanism of action and molecular targets.
2. Development of more efficient synthesis methods and analogs with improved pharmacological properties.
3. Evaluation of its potential applications in other fields of science, such as materials science and environmental science.
4. Investigation of its potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and diabetes.
5. Exploration of its potential as a diagnostic tool for the detection of specific biomolecules or cellular processes.
In conclusion, N-{2-[(3-acetyl-2,4,6-trimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-methylbenzamide is a promising chemical compound with potential applications in various fields of science. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further scientific research is needed to fully understand its potential and limitations.

Synthesis Methods

The synthesis method of N-{2-[(3-acetyl-2,4,6-trimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-methylbenzamide involves the reaction between 2-methylbenzoic acid and 2-aminobenzenethiol in the presence of acetic anhydride and sulfuric acid. The reaction mixture is refluxed for several hours, and the resulting product is purified by recrystallization. The chemical structure of N-{2-[(3-acetyl-2,4,6-trimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-methylbenzamide is confirmed by various analytical techniques, including NMR spectroscopy, mass spectrometry, and elemental analysis.

Scientific Research Applications

N-{2-[(3-acetyl-2,4,6-trimethylbenzyl)sulfanyl]-1,3-benzothiazol-6-yl}-2-methylbenzamide has been extensively studied for its potential applications in various fields of science. In medicinal chemistry, it has been evaluated for its anti-inflammatory, anti-cancer, and anti-bacterial activities. In biochemistry, it has been investigated for its enzyme inhibitory properties and its ability to modulate cellular signaling pathways. In pharmaceuticals, it has been explored as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and diabetes.